Cas no 140837-27-0 (Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-)
![Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]- structure](https://www.kuujia.com/scimg/cas/140837-27-0x500.png)
140837-27-0 structure
Product name:Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-
Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]-
- AKOS000138980
- 140837-27-0
- 2-[(2,6-Dimethyl-1-piperidinyl)methyl]benzenemethanamine
- DTXSID901199904
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- Inchi: InChI=1S/C15H24N2/c1-12-6-5-7-13(2)17(12)11-15-9-4-3-8-14(15)10-16/h3-4,8-9,12-13H,5-7,10-11,16H2,1-2H3
- InChI Key: YKLGOIXNKXXNKX-UHFFFAOYSA-N
- SMILES: CC1CCCC(N1CC2=CC=CC=C2CN)C
Computed Properties
- Exact Mass: 232.19412
- Monoisotopic Mass: 232.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- PSA: 29.26
Benzenemethanamine, 2-[(2,6-dimethyl-1-piperidinyl)methyl]- Related Literature
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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3. Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†Guan-qun Gong,Xin Yuan,Ying-jie Zhang,Ya-jun Li,Wei-xin Liu,Ming Wang,Yu-feng Zhao,Liang-wei Xu RSC Adv., 2020,10, 5468-5477
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Aihong Xi,Geoffrey D. Bothun Analyst, 2014,139, 973-981
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Yong-Hui Tian,Miklos Kertesz Phys. Chem. Chem. Phys., 2012,14, 10713-10725
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